![molecular formula C18H16BrNO4 B5027365 1-[2-(6-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl]-3-methylpyridinium bromide](/img/structure/B5027365.png)
1-[2-(6-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl]-3-methylpyridinium bromide
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Overview
Description
Coumarins are a type of chemical compound found in nature, and they have a wide range of biological activities . They are structurally related to chromenes and exhibit various biological activities . Some coumarin derivatives have outstanding optical properties and have found use in laser dyes, non-linear optical chromophores, fluorescent whiteners, fluorescent probes, and solar energy collectors .
Synthesis Analysis
Coumarin derivatives can be synthesized through various methods. For example, new coumarin derivatives were synthesized through the reaction of 7-amino-4-methylcoumarin with a number of organic halides .Molecular Structure Analysis
The molecular structure of coumarin derivatives can be quite complex. There are often intramolecular hydrogen bonds forming closed rings, as well as π-π interactions between different parts of the molecule .Chemical Reactions Analysis
The chemical reactions involving coumarin derivatives can be quite diverse, depending on the specific derivative and the conditions of the reaction .Physical and Chemical Properties Analysis
The physical and chemical properties of coumarin derivatives can vary widely depending on their specific structure. For example, some coumarin derivatives have been found to have significant inhibitory activity against the growth of certain bacterial strains .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-methoxy-3-[2-(3-methylpyridin-1-ium-1-yl)acetyl]chromen-2-one;bromide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16NO4.BrH/c1-12-4-3-7-19(10-12)11-16(20)15-9-13-8-14(22-2)5-6-17(13)23-18(15)21;/h3-10H,11H2,1-2H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBAPKFCWIIEFOS-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C[N+](=CC=C1)CC(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O.[Br-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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